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Compound of Interest

Compound Name: Ytterbium triiodate

Cat. No.: B576634 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Ytterbium-

doped iodate compounds in laser technology, with a focus on their nonlinear optical properties

for applications such as second harmonic generation (SHG). While direct data on "Ytterbium
triiodate" (Yb(IO₃)₃) is scarce in scientific literature, this document focuses on the more

extensively studied Ytterbium-doped silver metal iodates, such as Yb³⁺:AgGd(IO₃)₄, which

show promise for nonlinear optical applications.

Introduction to Ytterbium-Doped Iodates
Ytterbium-doped materials are of significant interest for solid-state lasers due to the simple

electronic structure of the Yb³⁺ ion, which allows for efficient diode-pumped laser systems.

When incorporated into non-centrosymmetric crystal structures, such as certain metal iodates,

these materials can also exhibit strong nonlinear optical (NLO) properties. The family of

compounds AgM(IO₃)₄ (where M = Y, Gd, La, etc.) doped with Ytterbium (Yb³⁺) crystallizes in

the monoclinic acentric Cc space group, a favorable characteristic for second-order NLO

phenomena like SHG.[1] These materials are transparent into the mid-infrared range (up to 12

µm), making them potentially suitable for frequency conversion of a wide range of laser

sources.[1]
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Quantitative optical and nonlinear optical data for Ytterbium-doped iodates are not widely

available. The following tables summarize the known crystallographic and thermal properties of

isostructural and related compounds to provide a baseline for researchers.

Table 1: Crystallographic Data for AgM(IO₃)₄ Compounds[1]

Comp
ound

Crystal
Syste
m

Space
Group

a (Å) b (Å) c (Å) β (°)
Volum
e (Å³)

Z

AgY(IO

₃)₄

Monocli

nic
Cc

31.277(

3)

5.547(1

)

12.556(

2)

91.11(2

)

2178.0(

6)
8

AgLa(I

O₃)₄

Monocli

nic
Cc - - - - - -

AgGd(I

O₃)₄

Monocli

nic
Cc - - - - - -

AgBi(IO

₃)₄

Monocli

nic
Cc - - - - - -

Note: Detailed lattice parameters for all compounds are not fully reported in the cited literature.

Table 2: Thermal Stability of AgM(IO₃)₄ Compounds[1]

Compound Thermal Stability (°C)

AgY(IO₃)₄ 430

AgLa(IO₃)₄ 500

AgBi(IO₃)₄ 490

Table 3: Comparative Nonlinear Optical Coefficients of Other NLO Crystals

Since specific d_eff values for Ytterbium iodates are not available, this table provides values for

commonly used NLO crystals for context.
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Crystal
d_eff (pm/V) @ Wavelength
(nm)

Transparency Range (µm)

KDP (KH₂PO₄) ~0.39 @ 1064 0.2 - 1.5

BBO (β-BaB₂O₄) ~2.2 @ 1064 0.19 - 3.5

LBO (LiB₃O₅) ~0.85 @ 1064 0.16 - 2.6

AgGaS₂ ~12 @ 1064 0.5 - 13

LiGa(IO₃)₄ 14 x KDP @ 1064 0.28 - 6

Experimental Protocols
Synthesis of Ytterbium-Doped Silver Gadolinium Iodate
(Yb³⁺:AgGd(IO₃)₄) via Hydrothermal Method
This protocol is a generalized procedure based on the hydrothermal synthesis of other rare-

earth iodates.[2][3][4]

Objective: To synthesize single crystals of Yb³⁺:AgGd(IO₃)₄ suitable for optical characterization.

Materials:

AgNO₃ (Silver Nitrate)

Gd(NO₃)₃·6H₂O (Gadolinium(III) Nitrate Hexahydrate)

Yb(NO₃)₃·5H₂O (Ytterbium(III) Nitrate Pentahydrate)

H₅IO₆ (Periodic Acid)

Deionized Water

Teflon-lined stainless steel autoclave (23 mL capacity)

Procedure:
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In a typical synthesis, combine stoichiometric amounts of AgNO₃, Gd(NO₃)₃·6H₂O, and

Yb(NO₃)₃·5H₂O (e.g., for a 5% Yb doping, the Gd:Yb molar ratio would be 0.95:0.05). A

typical molar ratio of (Ag):(Gd+Yb):(I) would be 1:1:4.

Dissolve the nitrate salts in a minimal amount of deionized water.

Add a stoichiometric excess of periodic acid (H₅IO₆) to the solution.

Transfer the resulting solution to a 23 mL Teflon-lined stainless steel autoclave.

Seal the autoclave and place it in a programmable oven.

Heat the autoclave to 180°C over 12 hours.

Maintain the temperature at 180°C for 72 hours.

Cool the autoclave slowly to room temperature over 48 hours.

Filter the resulting crystalline product, wash with deionized water and ethanol, and dry in air

at room temperature.

Hydrothermal synthesis workflow for Yb³⁺:AgGd(IO₃)₄.

Characterization of Nonlinear Optical Properties
This is a preliminary screening method to confirm the NLO activity of the synthesized material.

[3][5]

Objective: To qualitatively and semi-quantitatively assess the SHG efficiency of the powdered

Yb³⁺:AgGd(IO₃)₄ sample.

Apparatus:

Nd:YAG laser (1064 nm, pulsed)

Sample holder (capillary tube)

Reference material (e.g., KDP powder of a similar particle size)
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Photomultiplier tube (PMT)

Oscilloscope

Optical filters (to block the fundamental wavelength and pass the second harmonic at 532

nm)

Procedure:

Grind the synthesized crystals into a fine powder and sieve to obtain a uniform particle size

range (e.g., 100-150 µm).

Pack the powder into a capillary tube.

Mount the sample in the path of the pulsed Nd:YAG laser beam.

Place the optical filters in front of the PMT to ensure only the 532 nm SHG signal is detected.

Measure the intensity of the SHG signal from the sample using the PMT and oscilloscope.

Replace the sample with the KDP reference and measure the SHG intensity under identical

conditions.

The relative SHG efficiency is the ratio of the signal from the sample to that of the KDP

reference.

This method is used for more precise quantitative measurement of the NLO coefficients on a

single crystal.

Objective: To determine the effective nonlinear optical coefficient (d_eff) of a single crystal of

Yb³⁺:AgGd(IO₃)₄.

Apparatus:

Pulsed laser with a long coherence length (e.g., Q-switched Nd:YAG at 1064 nm)

Polarizers to control the input and analyze the output polarization
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Rotation stage with high angular resolution for mounting the crystal

Focusing and collimating lenses

Photodetector and data acquisition system

Procedure:

Polish a single crystal of the material to have flat and parallel surfaces.

Mount the crystal on the rotation stage.

Direct the laser beam through the crystal at a specific polarization.

Rotate the crystal and record the intensity of the generated second harmonic light as a

function of the angle of incidence.

The resulting intensity versus angle plot will show a series of oscillations (Maker fringes).

By fitting the experimental Maker fringe data to the theoretical model, and comparing with

the fringes from a reference crystal (e.g., quartz) with a known d_eff, the d_eff of the sample

can be determined.

Application in Laser Technology: Second Harmonic
Generation
The primary application of Ytterbium-doped iodates in laser technology is as a nonlinear optical

material for frequency conversion. For instance, they can be used for second harmonic

generation (SHG) to convert the output of an Ytterbium-based laser (typically around 1 µm) to

the visible spectrum.

Experimental setup for Second Harmonic Generation.

Conclusion and Future Outlook
Ytterbium-doped metal iodates, particularly those in the AgM(IO₃)₄ family, represent a

promising class of materials for nonlinear optical applications in laser technology. Their non-

centrosymmetric crystal structure and transparency in the mid-infrared make them suitable
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candidates for frequency conversion processes. However, further research is required to grow

large, high-quality single crystals and to fully characterize their linear and nonlinear optical

properties, including refractive indices, effective nonlinear coefficients, and laser damage

thresholds. The protocols outlined in this document provide a foundation for researchers to

synthesize and evaluate these novel materials for advanced laser systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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